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Compound of Interest

Compound Name: Lauroyl Glutamic Acid

Cat. No.: B1674571

An In-depth Technical Guide to N-lauroyl-L-glutamic acid: Molecular Structure, Properties, and
Applications

Executive Summary: N-lauroyl-L-glutamic acid is an amino acid-based surfactant gaining
significant attention across the pharmaceutical, cosmetic, and chemical industries.[1] Derived
from natural and renewable resources, it is recognized for its mildness, biocompatibility, and
biodegradability.[2][3] This technical guide provides a comprehensive overview of its molecular
structure, physicochemical properties, synthesis, and key applications, with a focus on its
relevance to researchers, scientists, and drug development professionals. Detailed
experimental protocols for its synthesis and characterization are provided, alongside structured
data tables and graphical representations of key processes to facilitate understanding and
application.

Introduction

Amino acid-based surfactants (AAS) represent a versatile and environmentally friendly class of
surface-active agents.[3][4] Their structure, comprising a hydrophilic amino acid headgroup and
a hydrophobic fatty acid tail, imparts unique properties that make them attractive alternatives to
traditional synthetic surfactants.[3] N-lauroyl-L-glutamic acid (LG), a conjugate of lauric acid
and L-glutamic acid, is a prominent member of this class.[1] Its amphiphilic nature allows it to
interact with both hydrophilic and hydrophobic substances, making it a highly effective
emulsifier and solubilizer.[1] With two carboxylic groups in its head, its properties are notably
pH-dependent.[5] This guide delves into the core scientific and technical aspects of LG,
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highlighting its potential in advanced applications such as drug delivery and specialized

dermatological formulations.[2][6]

Molecular Structure and Chemical Identity

N-lauroyl-L-glutamic acid is characterized by a C12 fatty acid (lauroyl) chain linked to the amino
group of L-glutamic acid via an amide bond.[4] This structure results in a molecule with a
hydrophobic tail and a highly polar, anionic headgroup containing two carboxylate functions,

which can be neutralized to varying degrees.[7]
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Figure 1: Relationship between molecular structure and properties.

Physicochemical Properties

The functional characteristics of N-lauroyl-L-glutamic acid are dictated by its physical and
chemical properties. It is a white to off-white solid at room temperature.[8] Its dual carboxy!
groups give it two pKa values, influencing its solubility and aggregation behavior in response to

pH changes.[5]

Table 1: Physicochemical and Identification Data for N-lauroyl-L-glutamic acid
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Property Value Reference(s)
CAS Number 3397-65-7 [1]8]

EC Number 222-261-1 [9]

Molecular Formula C17H31NOs [1]

Molecular Weight 329.43 g/mol [1]

Melting Point 95-96 °C [1]

Boiling Point 543.6 °C at 760 mmHg [1]

Density 1.081 g/cm3 [1]

pKa 3.46 £ 0.10 (Predicted) [1][8]

- Slightly soluble in Chloroform
Solubility [1][10]
and Aqueous Base

| Appearance | White to Off-White Solid |[8] |

As a surfactant, LG effectively lowers surface tension.[3] Above a specific concentration, known
as the Critical Micelle Concentration (CMC), the monomeric molecules self-assemble into
organized aggregates like micelles to minimize the exposure of the hydrophobic tails to the
aqueous environment.[11] This aggregation is fundamental to its function as a solubilizing
agent for poorly water-soluble compounds.[11] The CMC of amino acid surfactants generally
decreases as the acyl chain length increases.[12]

Synthesis and Manufacturing

N-lauroyl-L-glutamic acid is typically synthesized via the Schotten-Baumann reaction. This
involves the acylation of the amino group of L-glutamic acid with lauroyl chloride in an aqueous
alkaline medium. The pH is carefully controlled to ensure the amino group is reactive while
minimizing hydrolysis of the acyl chloride.
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Workflow: Synthesis of N-lauroyl-L-glutamic acid
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Figure 2: General workflow for chemical synthesis.
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Enzymatic synthesis methods are also being explored as a "greener" alternative to traditional
chemical routes that use harsh reagents.[13]

Applications in Research and Drug Development

The unique properties of N-lauroyl-L-glutamic acid make it a valuable compound for the
pharmaceutical industry.[2]

o Drug Delivery: Its ability to form micelles makes it an excellent carrier for hydrophobic drugs,
enhancing their solubility, bioavailability, and therapeutic efficacy.[1][6] The biocompatible
nature of the amino acid headgroup is a significant advantage in these formulations.[2]

o Dermatological Formulations: Due to its mildness and conditioning properties, LG is a
suitable excipient in topical preparations, especially for sensitive skin.[2][9] It can act as a
gentle cleanser, emulsifier, or solubilizer for active pharmaceutical ingredients (APIS).[2]

e Biopharmaceutical Research: N-acyl amides, the class of molecules to which LG belongs,
are known to have various signaling functions in physiology, including roles in inflammation
and metabolic homeostasis, suggesting broader research potential.[14] Some studies have
indicated potential anti-asthmatic activity.[15][16]
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Mechanism: Micellar Solubilization of Hydrophobic Drugs
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Workflow: CMC Determination via Surface Tension
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674571?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

